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Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid

CAS No.: 1181566-40-4

Cat. No.: B1498888

Get Quote

Abstract
This guide details the strategic optimization of 5-(4-Hydroxyphenyl)nicotinic acid (5-4HNA), a

privileged biaryl scaffold with significant potential in targeting GPR109A (HCAR2) for metabolic

and anti-inflammatory therapeutics. While nicotinic acid (Niacin) is a potent lipid-lowering agent,

its clinical utility is limited by cutaneous flushing.[1] The 5-aryl modification offers a vector to

dissociate therapeutic efficacy from off-target effects or to modulate physicochemical

properties.[1] This document provides a validated Make-Test-Analyze workflow, including

robust Suzuki-Miyaura coupling protocols, divergent synthesis strategies, and functional cAMP

assays.

Part 1: Rational Design & SAR Strategy
The Scaffold Architecture
The 5-4HNA scaffold consists of three critical pharmacophoric zones. Successful optimization

requires independent modulation of these zones to tune potency (pK_i) and physicochemical

properties (logD, PSA).[1]
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Zone 1: The Carboxylate Warhead (Acidic Core)

Function: Forms a critical salt bridge with Arginine residues (e.g., Arg263 in GPR109A).[1]

Optimization: Replacement with bioisosteres (e.g., tetrazole, oxadiazolone) can improve

oral bioavailability and reduce the rapid renal clearance typical of free acids.[1]

Zone 2: The Biaryl Linker (5-Position)

Function: The 5-aryl group fills the hydrophobic pocket adjacent to the orthosteric site.[1]

The pyridine nitrogen provides an essential hydrogen bond acceptor.[1]

Zone 3: The Phenolic Handle (4-Hydroxy Group)

Function: A versatile synthetic handle.[1] The free phenol is often a metabolic liability

(Phase II conjugation).[1]

Optimization: Etherification (O-alkylation) allows for the introduction of "solubilizing tails" or

lipophilic bulk to probe the depth of the receptor pocket.[1]

Visualization: SAR Logic Map
The following diagram illustrates the decision tree for modifying the 5-4HNA scaffold.
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Figure 1: Structural Activity Relationship (SAR) map detailing the three modifiable zones of the

5-4HNA scaffold.

Part 2: Synthetic Protocols (The "Make")
Protocol A: Synthesis of the Core Scaffold
Objective: High-yield synthesis of 5-(4-Hydroxyphenyl)nicotinic acid via Suzuki-Miyaura

coupling. Rationale: We utilize Pd(dppf)Cl₂ as the catalyst due to its resistance to deactivation

by the pyridine nitrogen and its stability in aqueous biphasic systems.[1]

Reagents:

5-Bromonicotinic acid (CAS: 20826-04-4)[1]

4-Hydroxyphenylboronic acid (CAS: 71597-85-8)[1]

Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

Base: Potassium Carbonate (K₂CO₃)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Methodology:

Charge: In a 50 mL round-bottom flask, combine 5-bromonicotinic acid (1.0 eq, 5 mmol) and

4-hydroxyphenylboronic acid (1.2 eq, 6 mmol).

Solvate: Add 1,4-Dioxane (20 mL) and degassed water (5 mL).

Activate: Add K₂CO₃ (3.0 eq).[1] Sparge with Nitrogen for 10 minutes to remove dissolved

oxygen (critical to prevent homocoupling).[1]

Catalyze: Add Pd(dppf)Cl₂ (0.05 eq, 5 mol%).

Reflux: Heat the mixture to 90°C for 12 hours under N₂ atmosphere.

Workup:
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Cool to room temperature.[1]

Acidify to pH ~3-4 using 1N HCl (The product will precipitate as the zwitterion/free acid).[1]

Filter the precipitate and wash with cold water followed by minimal cold diethyl ether to

remove boronic acid byproducts.[1]

Purification: Recrystallize from Ethanol/Water if necessary.

Expected Yield: >85%

Validation: LC-MS (M+H: 216.2), ¹H NMR (DMSO-d₆).[1]

Protocol B: Divergent Derivatization (O-Alkylation)
Objective: Rapid generation of an ether library at the 4-position.[1] Note: The carboxylic acid

does not require protection if using mild bases (Cs₂CO₃) and alkyl halides in polar aprotic

solvents, as the phenoxide is significantly more nucleophilic than the carboxylate.[1]

Dissolve: Dissolve 5-4HNA (0.2 mmol) in DMF (2 mL).

Base: Add Cesium Carbonate (Cs₂CO₃, 1.5 eq). Stir for 15 min at RT.[1]

Alkylate: Add Alkyl Halide (R-X, 1.1 eq).

Heat: Stir at 60°C for 4 hours.

Isolate: Dilute with water, extract with EtOAc. The carboxylic acid may partially esterify;

saponification (LiOH/THF/Water) may be required to return to the active acid form if the ester

is not the desired prodrug.[1]

Part 3: Biological Validation (The "Test")
Target Context: GPR109A (Gi-Coupled GPCR)
GPR109A agonists inhibit adenylyl cyclase, reducing intracellular cAMP.[1] Therefore, a cAMP

inhibition assay is the gold standard for functional validation.[1]

Protocol C: HTRF cAMP Inhibition Assay
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Principle: Homogeneous Time-Resolved Fluorescence (HTRF) measures cAMP levels via

competition between native cAMP and labeled cAMP-d2.[1] Agonist activity results in lower

fluorescence signal (inhibition of cAMP production stimulated by Forskolin).[1]

Materials:

CHO-K1 cells stably expressing human GPR109A.[1]

Forskolin (Adenylate cyclase activator).[1]

HTRF cAMP Dynamic 2 Kit (Cisbio/PerkinElmer).[1]

Reference Compound: Nicotinic Acid (Niacin).[1][2][3][4][5][6]

Workflow:

Cell Plating: Dispense 5,000 cells/well in a 384-well low-volume white plate.

Compound Addition: Add 5 µL of test compound (Series dilution: 10 µM to 0.1 nM) in

stimulation buffer containing IBMX (0.5 mM, to inhibit phosphodiesterase).

Stimulation: Add 5 µL of Forskolin (EC₈₀ concentration, typically 1-5 µM). Incubate for 30

minutes at RT.

Detection:

Add 10 µL cAMP-d2 (Acceptor).[1]

Add 10 µL Anti-cAMP-Cryptate (Donor).[1]

Read: Incubate 1 hour and read on an HTRF-compatible plate reader (e.g., EnVision).

Analysis: Plot FRET ratio (665nm/620nm) vs. log[Compound]. Calculate IC₅₀.

Success Criterion: IC₅₀ < 100 nM (for Lead status).[1][7]

Part 4: ADME Profiling & Data Summary
To ensure the derivatives are viable drug candidates, early ADME profiling is mandatory.[1]
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Data Summary Table: Typical Lead Profile
Property Method Target Value Rationale

Potency (GPR109A) HTRF cAMP IC₅₀ < 100 nM

High affinity required

to compete with

endogenous ligands.

[1]

Solubility
Kinetic (PBS, pH 7.

[1]4)
> 50 µM

Nicotinic acid

derivatives can be

crystalline/insoluble;

critical for oral

absorption.[1]

LogD (7.4) Shake Flask 1.0 - 3.0

Balance between

permeability and

metabolic stability.[1]

Microsomal Stability
Liver Microsomes

(Human/Mouse)
t₁/₂ > 30 min

The 4-OH group is a

glucuronidation site;

O-alkylation should

improve this.[1]

Workflow Visualization
The following diagram outlines the iterative cycle of synthesis and testing.
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Figure 2: Experimental workflow from starting material to lead selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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